PNU-159682

• CAS No.: 202350-68-3
• Product Name: PNU-159682
• Molecular Formula: C32H37NO12
• Molecular Weight: 627.643
• IUPAC Name: (7S,9S)-6,9,11-trihydroxy-9-(2-hydroxyacetyl)-4-methoxy-7-[[(2S,4R,6S,7S,9R,10S)-10-methoxy-6-methyl-5,8,11-trioxa-1-azatricyclo[7.4.0.02,7]tridecan-4-yl]oxy]-8,10-dihydro-7H-tetracene-5,12-dione
• Standard InChI: InChI=1S/C32H35NO13/c1-13-29-16(33-7-8-43-31(42-3)30(33)46-29)9-20(44-13)45-18-11-32(40,19(35)12-34)10-15-22(18)28(39)24-23(26(15)37)25(36)14-5-4-6-17(41-2)21(14)27(24)38/h4-6,13,16,18,20,29-31,34,37,39-40H,7-12H2,1-3H3/t13-,16-,18-,20-,29+,30+,31-,32-/m0/s1
• Standard InChIKey: NOGFHSKHNYEVCK-DQTAREDWSA-N
• SMILES: CC1C2C(CC(O1)OC3CC(CC4=C3C(=C5C(=C4O)C(=O)C6=C(C5=O)C(=CC=C6)OC)O)(C(=O)CO)O)N7CCOC(C7O2)OC
• Appearance: Solid powder
• Description: PNU-159682 is a major active metabolite of nemorubicin (MMDX) in human liver microsomes. PNU-159682 showed > 3,000-fold cytotoxic than its parent compound(MMDX and doxorubicin). PNU-159682 interacts with DNA fragments d(CGTACG)(2), d(CGATCG)(2) and d(CGCGCG)(2) and shows a strong but reversible binding to G:C base pairs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PNU-159682; PNU 159682; PNU159682. metabolite of nemorubicin (MMDX)
• Reference: 1: Yu SF, Zheng B, Go M, Lau J, Spencer S, Raab H, Soriano R, Jhunjhunwala S,; 2: Mazzini S, Scaglioni L, Mondelli R, Caruso M, Sirtori FR. The interaction of; 3: Quintieri L, Fantin M, Palatini P, De Martin S, Rosato A, Caruso M, Geroni C,; 4: Quintieri L, Geroni C, Fantin M, Battaglia R, Rosato A, Speed W, Zanovello P,; (last updated: 4/21/2016).
• PubChem Compound: 9874188
• Last Modified: Nov 14 2021